Cas no 1321737-27-2 (methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 1321737-27-2
• MF: C₁₉H₁₇N₃O₅S
• MW: 399.420383214951
• CID: 6377984
• PubChem ID: 7161848
• Update Time: 2025-10-29

methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• (Z)-methyl 2-(5,7-dimethyl-2-((2-nitrobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 1321737-27-2
• F1820-1005
• methyl 2-[(2Z)-5,7-dimethyl-2-[(2-nitrobenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-[5,7-dimethyl-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• AKOS024611625

• Inchi： 1S/C19H17N3O5S/c1-11-8-12(2)17-15(9-11)21(10-16(23)27-3)19(28-17)20-18(24)13-6-4-5-7-14(13)22(25)26/h4-9H,10H2,1-3H3/b20-19-
• InChI Key： UVWPWUSMYZEHOW-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2[N+](=O)[O-])=O)/N(CC(=O)OC)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 399.08889182g/mol
• Monoisotopic Mass: 399.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Methyl 2-(2Z)-5,7-Dimethyl-2-(2-Nitrobenzoyl)Imino-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

The compound with CAS No. 1321737-27-2, known as methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique properties and versatility in different fields.

Benzothiazole derivatives have gained considerable attention in recent years due to their ability to act as versatile platforms for the development of new materials and drugs. The methyl ester group in this compound suggests its potential role as a prodrug or a stabilizing agent in pharmaceutical formulations. The presence of the nitrobenzoyl group indicates that this compound may exhibit strong electronic effects, which could be advantageous in applications such as fluorescence sensing or as a component in advanced materials.

Recent studies have highlighted the importance of substituted benzothiazoles in the development of new agrochemicals. For instance, researchers have explored the use of similar compounds as fungicides or herbicides due to their ability to inhibit key enzymes in plant pathogens. The 5,7-dimethyl substitution pattern in this compound may enhance its stability and bioavailability, making it a promising candidate for agricultural applications.

The Z configuration of the imino group in this compound is another critical feature that influences its reactivity and selectivity. This configuration can lead to specific interactions with biological targets, potentially making it a valuable tool in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with high accuracy, further aiding their development as therapeutic agents.

In terms of synthesis, this compound likely involves a multi-step process that includes nucleophilic substitutions and condensation reactions. The incorporation of the nitrobenzoyl group would require careful control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have reported novel methodologies for synthesizing similar compounds, which could be adapted for the preparation of this compound on an industrial scale.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their safety and sustainability. Studies on related benzothiazole derivatives have shown that they can undergo microbial degradation under specific conditions, reducing their environmental footprint. This aspect is particularly important for compounds intended for agricultural use.

In conclusion, methyl 2-(2Z)-5,7-dimethyl-2-(2-nitrobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a fascinating example of how modern organic chemistry can yield compounds with diverse functional groups and potential applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both chemical science and practical applications across various industries.